Cas no 2137644-15-4 (Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy-)

• Product Name: Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy-
• CAS No: 2137644-15-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5298362
• Update Time: 2025-07-23

Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy-

• Inchi： 1S/C11H20N2O2/c1-15-8-10(14)13-7-6-11(12)5-3-2-4-9(11)13/h9H,2-8,12H2,1H3
• InChI Key： CHRCVZGLFRIPMQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2C(N)(CCCC2)CC1)COC

Additional information on Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy-

Research Brief on Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy- (CAS: 2137644-15-4): Recent Advances and Applications

Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy- (CAS: 2137644-15-4) is a chemically synthesized compound that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique indole-derived scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The structural features of this molecule, including the methoxy and amino functional groups, contribute to its bioactivity and selectivity, making it a valuable candidate for further pharmacological investigation.

Recent studies have focused on elucidating the mechanism of action of Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy-, particularly its interaction with neurotransmitter receptors. Preliminary in vitro assays indicate that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating psychiatric disorders such as depression and schizophrenia. Furthermore, molecular docking simulations have revealed that the compound's methoxy group plays a critical role in stabilizing its binding to receptor sites, thereby enhancing its pharmacological efficacy.

In addition to its CNS applications, Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy- has also been investigated for its anti-inflammatory and analgesic properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly reduces pro-inflammatory cytokine levels in murine models, with minimal off-target effects. These findings highlight its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions where current therapies often fall short due to adverse side effects.

The synthetic pathway for Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy- has been optimized in recent years to improve yield and purity. A 2023 study detailed a scalable, one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity. This advancement is critical for facilitating large-scale production and further preclinical testing, bringing the compound closer to potential clinical trials.

Despite these promising developments, challenges remain in the development of Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy- as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its bioavailability. Additionally, comprehensive toxicology studies are required to ensure its safety profile before progressing to human trials.

In conclusion, Ethanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-2-methoxy- (CAS: 2137644-15-4) represents a promising scaffold for drug development, with potential applications in CNS disorders and inflammation. Continued research into its mechanism of action, synthetic optimization, and pharmacokinetic properties will be essential to fully realize its therapeutic potential. The compound's unique structural features and bioactivity profile position it as a compelling candidate for future drug discovery efforts in the chemical biology and pharmaceutical industries.